Cas no 25016-19-7 (methyl 1,3,5-trimethylpyrazole-4-carboxylate)

• Product Name: methyl 1,3,5-trimethylpyrazole-4-carboxylate
• CAS No: 25016-19-7
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD06203736
• CID: 1420412
• PubChem ID: 43394181
• Update Time: 2025-04-20

methyl 1,3,5-trimethylpyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1,3,5-trimethylpyrazole-4-carboxylate
• LogP
• methyl 1,3,5-trimethyl-1H-pyrazole-4-carboxylate
• AKOS009101002
• DA-07709
• 25016-19-7
• DTXSID301236205
• methyl1,3,5-trimethyl-1H-pyrazole-4-carboxylate
• CS-0039028
• W10761
• AS-67855
• HLWLTTYQUCADCB-UHFFFAOYSA-N
• MFCD06203736

• MDL： MFCD06203736
• Inchi： 1S/C8H12N2O2/c1-5-7(8(11)12-4)6(2)10(3)9-5/h1-4H3
• InChI Key： HLWLTTYQUCADCB-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C)=NN(C)C=1C)=O

Computed Properties

• Exact Mass: 168.08996
• Monoisotopic Mass: 168.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.132
• Boiling Point: 231.904°C at 760 mmHg
• Flash Point: 94.053°C
• Refractive Index: 1.523
• PSA: 44.12